Cas no 2227897-92-7 ((2S)-4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine)

• Product Name: (2S)-4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine
• CAS No: 2227897-92-7
• MF: C₉H₁₄F₃N₃
• MW: 221.222772121429
• CID: 6529281
• PubChem ID: 165884472
• Update Time: 2025-07-16

(2S)-4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine
• (2S)-4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine
• 2227897-92-7
• EN300-1971498

• Inchi： 1S/C9H14F3N3/c1-6(13)3-4-7-5-15(2)14-8(7)9(10,11)12/h5-6H,3-4,13H2,1-2H3/t6-/m0/s1
• InChI Key： LDFDTIFEHSFHCN-LURJTMIESA-N
• SMILES： FC(C1C(=CN(C)N=1)CC[C@H](C)N)(F)F

Computed Properties

• Exact Mass: 221.11398195g/mol
• Monoisotopic Mass: 221.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on (2S)-4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine

Introduction to (2S)-4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine (CAS No. 2227897-92-7)

(2S-4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 2227897-92-7, belongs to a class of molecules known for their unique structural and functional properties. The presence of a chiral center at the 2S configuration, combined with the trifluoromethyl group and the pyrazole moiety, makes this molecule a promising candidate for various biochemical applications.

The structural framework of (2S)-4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine incorporates several key functional groups that contribute to its reactivity and potential biological activity. The pyrazole ring, a heterocyclic compound with a five-membered structure containing two nitrogen atoms, is known for its versatility in drug design. Its ability to act as a scaffold for binding to biological targets has been exploited in the development of various therapeutic agents. The trifluoromethyl group, on the other hand, enhances the metabolic stability and lipophilicity of the molecule, making it more suitable for oral administration and improving its bioavailability.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomerically pure form of (2S)-4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine exemplifies this trend. The specific stereochemistry at the 2S position plays a crucial role in determining the molecule's interaction with biological targets, thereby influencing its pharmacological profile. This has led to extensive research aimed at understanding the relationship between molecular structure and biological activity.

Recent studies have highlighted the potential of (2S)-4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine as a lead compound in the development of novel therapeutic agents. Its unique structural features have been investigated for their ability to modulate various biological pathways. For instance, preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. These findings have opened up new avenues for further exploration in drug discovery.

The synthesis of (2S)-4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine presents unique challenges due to its complex structural features. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These synthetic strategies not only ensure the quality of the final product but also provide valuable insights into the mechanistic aspects of organic transformations. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.

The pharmacokinetic properties of (2S)-4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ybutan - 2 - amine are another area of active investigation. Understanding how the molecule is absorbed, distributed, metabolized, and excreted by the body is essential for optimizing its therapeutic potential. Preliminary pharmacokinetic studies have indicated that this compound exhibits favorable absorption characteristics and moderate metabolic stability, suggesting its potential for clinical applications. Further studies are needed to fully elucidate its pharmacokinetic profile and identify any potential interactions with other drugs.

The potential applications of (2S)-4 - 1 - methyl - 3 - (trifluoromethyl) - 1 H - pyrazol - 4 - ylbutan - 2 - amine extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in chemical biology research, where it can be used to probe biological mechanisms and develop novel diagnostic tools. Additionally, its ability to interact with specific biological targets opens up possibilities in regenerative medicine and tissue engineering. As our understanding of complex biological systems continues to grow, compounds like (2S)-4 - 1 - methyl - 3 - (trifluoromethyl) - 1 H - pyrazol - 4 - ylbutan - 2 - amine will play an increasingly important role in advancing medical science.

In conclusion, (2S)-4 - 1 - methyl - 3 - (trifluoromethyl) - 1 H - pyrazol - 4 ylbutan - 2 amine is a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising preclinical findings, make it a compelling candidate for further investigation. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to make meaningful contributions to medicine and biotechnology.